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Compound of Interest

Compound Name: Pentafluorophenyl isocyanate

Cat. No.: B073828 Get Quote

Pentafluorophenyl Isocyanate: A Technical
Overview
For Researchers, Scientists, and Drug Development Professionals

Pentafluorophenyl isocyanate is a highly reactive chemical compound valued in various

scientific fields for its role as a versatile reagent. This technical guide provides an in-depth look

at its core properties, including its molecular weight and chemical formula, and illustrates a key

reaction pathway relevant to its application in chemical synthesis and bioconjugation.

Core Properties
Pentafluorophenyl isocyanate is an aryl isocyanate characterized by a pentafluorinated

phenyl ring attached to an isocyanate functional group. This structure imparts unique reactivity,

making it a valuable tool in organic synthesis. The key quantitative properties of this compound

are summarized in the table below.

Property Value

Molecular Weight 209.07 g/mol

Chemical Formula C₇F₅NO

Linear Formula C₆F₅NCO
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Reaction with Primary Amines: A Fundamental
Pathway
A primary application of pentafluorophenyl isocyanate lies in its reaction with primary

amines. This reaction proceeds via a nucleophilic addition mechanism, where the lone pair of

electrons on the amine nitrogen attacks the electrophilic carbon atom of the isocyanate group.

The subsequent proton transfer results in the formation of a stable urea derivative. This

reaction is fundamental in processes such as the synthesis of complex organic molecules and

the bioconjugation of proteins.

Below is a diagram illustrating the logical workflow of this reaction.
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Reaction of Pentafluorophenyl Isocyanate with a Primary Amine.

Experimental Protocol: General Procedure for
Amine Acylation
The following is a generalized experimental protocol for the reaction of pentafluorophenyl
isocyanate with a primary amine. Researchers should adapt this protocol based on the

specific reactants and desired scale.

Materials:

Pentafluorophenyl isocyanate

Primary amine of choice

Anhydrous aprotic solvent (e.g., dichloromethane, tetrahydrofuran)

Inert gas atmosphere (e.g., nitrogen, argon)
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Standard laboratory glassware and stirring apparatus

Procedure:

Dissolve the primary amine in the anhydrous aprotic solvent under an inert atmosphere.

Cool the solution in an ice bath to 0°C.

Slowly add a solution of pentafluorophenyl isocyanate in the same solvent to the cooled

amine solution with continuous stirring.

Allow the reaction mixture to warm to room temperature and stir for a specified period

(typically 1-4 hours), monitoring the reaction progress by a suitable analytical technique

(e.g., TLC, LC-MS).

Upon completion, the reaction mixture can be quenched with the addition of water or a dilute

aqueous acid.

The product is then isolated and purified using standard techniques such as extraction,

chromatography, or recrystallization.

This technical guide provides foundational information for professionals working with

pentafluorophenyl isocyanate. Its unique properties and reactivity make it a valuable

component in the toolkit of researchers and scientists in drug development and beyond.

To cite this document: BenchChem. [Pentafluorophenyl isocyanate molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073828#pentafluorophenyl-isocyanate-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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